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Compound of Interest

Compound Name: 4-Ethylheptanoic acid

Cat. No.: B3046924 Get Quote

Fatty acids are fundamental building blocks of lipids and play crucial roles in cellular structure,

energy metabolism, and signaling. While straight-chain fatty acids are more common,

branched-chain fatty acids (BCFAs) represent a significant class of lipids with unique structural

and functional properties. BCFAs, characterized by one or more alkyl branches on the main

carbon skeleton, are consumed daily through foods like dairy products, meat, and fish.[1][2]

Emerging research has revealed that BCFAs are not merely structural components but possess

a wide range of bioactive properties, including anti-inflammatory, anti-cancer, and

neuroprotective actions.[3] They have been shown to modulate lipid metabolism and gut

microbiota, suggesting their potential in addressing metabolic disorders.[4] 4-Ethylheptanoic
acid (C9H18O2) is a member of this intriguing class. Understanding its structural isomers is

critical for elucidating structure-activity relationships and for the rational design of novel

therapeutic agents.

Structural Isomers of 4-Ethylheptanoic Acid
Structural isomers share the same molecular formula (C9H18O2) but differ in the connectivity

of their atoms. For nonanoic acid, the straight-chain counterpart of 4-ethylheptanoic acid, this

isomerism primarily involves variations in the carbon skeleton (chain and positional isomerism).

Below is a systematic classification of the key carboxylic acid isomers.
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Figure 1: Logical classification of C9H18O2 carboxylic acid isomers.

A non-exhaustive list of representative structural isomers is presented in Table 1. The sheer

number of possible branching patterns makes a complete enumeration impractical for this

guide.

Table 1: Representative Structural Isomers of 4-Ethylheptanoic Acid (C9H18O2 Carboxylic

Acids)
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IUPAC Name Chain Type Branch Type

Nonanoic acid Straight None

2-Methyloctanoic acid Branched Methyl

3-Methyloctanoic acid Branched Methyl

4-Methyloctanoic acid Branched Methyl

7-Methyloctanoic acid Branched Methyl

2-Ethylheptanoic acid Branched Ethyl

3-Ethylheptanoic acid Branched Ethyl

4-Ethylheptanoic acid Branched Ethyl

2-Propylhexanoic acid Branched Propyl

2,2-Dimethylheptanoic acid Branched Dimethyl

3,5-Dimethylheptanoic acid Branched Dimethyl

Physicochemical Properties
Quantitative experimental data for most branched isomers of nonanoic acid are scarce in the

literature. The majority of available data pertains to the straight-chain isomer, nonanoic acid

(also known as pelargonic acid). Table 2 summarizes these properties, which serve as a

baseline for estimating the characteristics of its branched counterparts. Generally, branching in

the carbon chain tends to lower the melting and boiling points compared to the straight-chain

equivalent due to reduced efficiency of crystal lattice packing and weaker van der Waals

forces.[5]

Table 2: Physicochemical Data for Nonanoic Acid and its Isomers
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Property Nonanoic Acid 4-Ethylheptanoic Acid

Molecular Formula C9H18O2[6] C9H18O2[7][8]

Molar Mass 158.24 g/mol [6] 158.24 g/mol [9]

Melting Point 12.5 °C[6][10] Data not available

Boiling Point 254 °C[6][10] Data not available

Density 0.900 g/cm³[6] Data not available

Water Solubility 0.3 g/L (low)[6] Predicted to be low

Acidity (pKa) 4.96[6] Data not available

LogP 3.42[11] 3.0 (Predicted)[7]

CAS Number 112-05-0[6] 132735-95-6[8]

Biological Activity and Potential Signaling Pathways
While specific studies on 4-ethylheptanoic acid are limited, the broader class of BCFAs has

been associated with significant biological activities. Research in cellular and animal models

has highlighted their potential as anti-cancer, lipid-lowering, anti-inflammatory, and

neuroprotective agents.[3] BCFAs are known to be incorporated into bacterial cell membranes,

where they regulate fluidity and permeability.[2] In humans, they are believed to influence

metabolic pathways and immune responses.

The diagram below illustrates the range of biological effects attributed to BCFAs as a class. It is

important to note that these are general activities, and the specific effect of each isomer may

vary.
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Generalized Malonic Ester Synthesis Workflow

Diethyl Malonate

1. Deprotonation
(Base, e.g., NaOEt)

2. First Alkylation
(Alkyl Halide R1-X)

Mono-alkylated
Malonic Ester

3. Second Alkylation
(Base then R2-X)

Di-alkylated
Malonic Ester

4. Hydrolysis &
Decarboxylation (H3O+, Heat)

Final Branched
Carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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